Cas no 2229682-35-1 (4,4-difluoro-4-phenylbut-2-en-1-ol)

• Product Name: 4,4-difluoro-4-phenylbut-2-en-1-ol
• CAS No: 2229682-35-1
• MF: C₁₀H₁₀F₂O
• MW: 184.182610034943
• CID: 6450463
• PubChem ID: 165663020
• Update Time: 2025-08-03

4,4-difluoro-4-phenylbut-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-4-phenylbut-2-en-1-ol
• EN300-1861950
• 2229682-35-1

• Inchi： 1S/C10H10F2O/c11-10(12,7-4-8-13)9-5-2-1-3-6-9/h1-7,13H,8H2/b7-4+
• InChI Key： PBNVRBYRSJLPOB-QPJJXVBHSA-N
• SMILES： FC(/C=C/CO)(C1C=CC=CC=1)F

Computed Properties

• Exact Mass: 184.06997126g/mol
• Monoisotopic Mass: 184.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 4,4-difluoro-4-phenylbut-2-en-1-ol

Chemical Profile of 4,4-difluoro-4-phenylbut-2-en-1-ol (CAS No: 2229682-35-1)

4,4-difluoro-4-phenylbut-2-en-1-ol, identified by its unique Chemical Abstracts Service (CAS) number 2229682-35-1, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its bifluorinated and phenyl-substituted butenol backbone, exhibits intriguing structural and functional properties that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and advanced materials.

The molecular structure of 4,4-difluoro-4-phenylbut-2-en-1-ol consists of a butenol core substituted with two fluorine atoms at the 4-position and a phenyl group at the same position. This specific arrangement imparts unique electronic and steric properties to the molecule, which can be exploited for designing molecules with enhanced binding affinity, metabolic stability, and bioavailability. The presence of fluorine atoms is particularly noteworthy, as fluorine is a well-known pharmacophore in drug discovery, capable of modulating the pharmacokinetic and pharmacodynamic profiles of molecules.

In recent years, there has been a surge in research focused on the development of fluorinated compounds for pharmaceutical applications. The ability of fluorine to influence molecular interactions has led to the discovery of several FDA-approved drugs that incorporate fluorine atoms to improve their efficacy and safety. For instance, fluoroquinolones, such as ciprofloxacin and levofloxacin, have been widely used due to their enhanced antibacterial activity attributed to fluorine substitution. Similarly, 4,4-difluoro-4-phenylbut-2-en-1-ol holds potential as a building block for the synthesis of novel antimicrobial agents and other therapeutic compounds.

The synthesis of 4,4-difluoro-4-phenylbut-2-en-1-ol involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and metal-catalyzed hydrogenations, are often employed to construct the desired molecular framework. The introduction of fluorine atoms typically requires specialized reagents and techniques to achieve regioselectivity and minimize side reactions. Recent advances in fluorochemistry have provided more efficient and sustainable routes for incorporating fluorine into organic molecules, making compounds like 4,4-difluoro-4-phenylbut-2-en-1-ol more accessible for research and development purposes.

One of the most compelling aspects of 4,4-difluoro-4-phenylbut-2-en-1-ol is its potential as a scaffold for drug discovery. The combination of a butenol moiety with fluoro and phenyl substituents creates a versatile platform for designing molecules with diverse biological activities. For example, studies have shown that compounds with similar structural features exhibit anti-inflammatory, anti-tumor, and anti-viral properties. The phenyl group can serve as an anchor for further functionalization through strategies such as Suzuki-Miyaura cross-coupling or Buchwald-Hartwig amination, allowing chemists to tailor the properties of the molecule to specific biological targets.

The pharmacological potential of 4,4-difluoro-4-phenylbut-2-en-1-ol has been explored in several preclinical studies. Researchers have investigated its interactions with various enzymes and receptors relevant to human health. Preliminary findings suggest that this compound may interfere with key signaling pathways involved in diseases such as cancer and neurodegeneration. While these studies are still in their early stages, they highlight the importance of 4,4-difluoro-4-phenylbutenol as a lead compound for further investigation.

In addition to its pharmaceutical applications, CAS No: 2229682 has shown promise in materials science. The electronic properties conferred by the fluoro substituents make this compound an attractive candidate for use in organic electronics, including light-emitting diodes (OLEDs) and photovoltaic cells. The phenyl group can also enhance the material's stability against environmental degradation, making it suitable for long-term applications. Recent research has demonstrated successful incorporation of derivatives of CAS No: 2229682 into organic semiconductors, resulting in improved device performance.

The commercial availability of CAS No: 2229682 is limited due to its specialized nature; however， it is produced by reputable chemical suppliers who adhere to stringent quality control measures. Researchers interested in obtaining this compound should ensure they source it from trusted vendors to guarantee purity and consistency. As demand for fluorinated compounds grows， efforts are being made to develop more scalable synthetic routes， which could potentially lower production costs and increase accessibility.

The future prospects for CAS No: 2229682 are bright， given its multifaceted potential across pharmaceuticals， materials science，and beyond。 Ongoing research efforts are focused on expanding its utility through innovative synthetic strategies， computational modeling，and interdisciplinary collaborations。 As our understanding of molecular interactions continues to evolve， compounds like CAS No: 222968 will undoubtedly play a crucial role in advancing scientific knowledge and developing next-generation technologies.